4-Fluoro-2-isopropoxyphenylboronic acid

• IUPAC Name: (4-fluoro-2-propan-2-yloxyphenyl)boronic acid
• InChI: InChI=1S/C9H12BFO3/c1-6(2)14-9-5-7(11)3-4-8(9)10(12)13/h3-6,12-13H,1-2H3
• InChI Key: RSEFJQODCQCGRB-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=C(C=C1)F)OC(C)C)(O)O
• Molecular Formula: C9H12BFO3
• DSSTOX Substance ID: DTXSID70584281
• Molecular Weight: 198.00 g/mol
• CAS RN: 480438-59-3

Description

4-Fluoro-2-isopropoxyphenylboronic acid is a boronic acid derivative with the molecular formula FC6H3(OCH(CH3)2)B(OH)2. It has a molecular weight of 198.00. It is used in research and development.

Molecular Structure Analysis

The molecular structure of 4-Fluoro-2-isopropoxyphenylboronic acid consists of a phenyl ring substituted with a fluorine atom, an isopropoxy group, and a boronic acid group. The compound has a density of 1.2±0.1 g/cm3, a boiling point of 312.7±52.0 °C at 760 mmHg, and a flash point of 142.9±30.7 °C.

Chemical Reactions Analysis

Boronic acids, including 4-Fluoro-2-isopropoxyphenylboronic acid, are commonly used in Suzuki-Miyaura coupling reactions. They can react with arenediazonium tetrafluoroborates, iodonium salts, and iodanes.

Physical And Chemical Properties Analysis

4-Fluoro-2-isopropoxyphenylboronic acid has a molar refractivity of 49.0±0.4 cm3, a polar surface area of 50 Å2, and a molar volume of 167.8±5.0 cm3. It has a surface tension of 37.7±5.0 dyne/cm and a polarizability of 19.4±0.5 10-24 cm3.

Scientific Research Applications

Preparation of Phenylboronic Esters

Phenylboronic esters are important compounds in organic chemistry. They are used as promising anion receptors for polymer electrolytes. “4-Fluoro-2-isopropoxyphenylboronic acid” can be used in the preparation of these esters.

Diastereoselective Synthesis

“4-Fluoro-2-isopropoxyphenylboronic acid” can be used in the diastereoselective synthesis of trisubstituted allylic alcohols via rhodium-catalyzed arylation. This process is important in the production of complex organic molecules.

Safety and Hazards

This compound is classified as non-combustible solids. Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound. It should be stored in a dry, cool, and well-ventilated place.

Mechanism of Action

Target of Action

The primary target of 4-Fluoro-2-isopropoxyphenylboronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

The compound interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This interaction results in the formation of new carbon-carbon bonds .

Biochemical Pathways

The affected pathway is the Suzuki–Miyaura cross-coupling reaction . The downstream effects of this pathway include the formation of new carbon-carbon bonds, which can lead to the synthesis of a wide range of organic compounds .

Pharmacokinetics

It’s known that the compound is a solid at room temperature , which may impact its absorption and distribution

Result of Action

The result of the compound’s action is the formation of new carbon-carbon bonds through the Suzuki–Miyaura cross-coupling reaction . This can lead to the synthesis of a wide range of organic compounds .

Action Environment

The action of 4-Fluoro-2-isopropoxyphenylboronic acid is influenced by environmental factors such as temperature and the presence of other reactants . For example, the Suzuki–Miyaura cross-coupling reaction is known to be exceptionally mild and functional group tolerant . Additionally, the compound is generally environmentally benign .